N-(2-ethylphenyl)-2-[3-(1H-tetrazol-1-yl)phenoxy]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-ethylphenyl)-2-[3-(1H-tetrazol-1-yl)phenoxy]acetamide, also known as ETPTA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-(2-ethylphenyl)-2-[3-(1H-tetrazol-1-yl)phenoxy]acetamide in different applications varies depending on the specific system being studied. In anticancer research, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells by activating the caspase pathway. In MOF synthesis, this compound acts as a ligand that coordinates with metal ions to form the framework structure. In corrosion inhibition, this compound forms a protective film on the surface of the steel, preventing further corrosion.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in vitro and in vivo. In vitro studies have shown that this compound has low toxicity towards normal cells and high selectivity towards cancer cells. In vivo studies have shown that this compound has low toxicity and is well-tolerated by animals. However, further studies are needed to fully understand the long-term effects of this compound on human health.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-ethylphenyl)-2-[3-(1H-tetrazol-1-yl)phenoxy]acetamide in lab experiments is its high purity and stability, which allows for accurate and reproducible results. Additionally, the synthesis method for this compound is relatively simple and cost-effective. However, one limitation of using this compound is its low solubility in water, which can make it difficult to work with in aqueous solutions.
Future Directions
There are several future directions for research on N-(2-ethylphenyl)-2-[3-(1H-tetrazol-1-yl)phenoxy]acetamide. One area of interest is the development of this compound-based MOFs with improved properties for gas storage, catalysis, and drug delivery. Another area of interest is the optimization of the synthesis method to improve the yield and purity of the product. Additionally, further research is needed to fully understand the potential applications of this compound in anticancer therapy and corrosion inhibition.
Synthesis Methods
The synthesis of N-(2-ethylphenyl)-2-[3-(1H-tetrazol-1-yl)phenoxy]acetamide involves the reaction of 2-ethylphenylamine with 3-(1H-tetrazol-1-yl)phenol in the presence of acetic anhydride and triethylamine. The resulting product is then reacted with chloroacetyl chloride in the presence of triethylamine to obtain this compound. This synthesis method has been reported in several research articles and has been optimized to improve the yield and purity of the product.
Scientific Research Applications
N-(2-ethylphenyl)-2-[3-(1H-tetrazol-1-yl)phenoxy]acetamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, this compound has been investigated for its potential as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. In materials science, this compound has been used as a building block for the synthesis of metal-organic frameworks (MOFs), which have potential applications in gas storage, catalysis, and drug delivery. In environmental science, this compound has been studied for its potential as a corrosion inhibitor for steel in acidic environments.
properties
IUPAC Name |
N-(2-ethylphenyl)-2-[3-(tetrazol-1-yl)phenoxy]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N5O2/c1-2-13-6-3-4-9-16(13)19-17(23)11-24-15-8-5-7-14(10-15)22-12-18-20-21-22/h3-10,12H,2,11H2,1H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQKOOHYFRYSHGR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NC(=O)COC2=CC=CC(=C2)N3C=NN=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
6.1 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49730016 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.